N(epsilon)-(1-deoxyfructos-1-yl)hippuryllysine
N(epsilon)-(1-deoxyfructos-1-yl)hippuryllysine
Brand Name:
Vulcanchem
CAS No.:
139950-87-1
VCID:
VC0153952
InChI:
InChI=1S/C21H31N3O9/c25-15-11-33-21(32,18(28)17(15)27)12-22-9-5-4-8-14(20(30)31)24-16(26)10-23-19(29)13-6-2-1-3-7-13/h1-3,6-7,14-15,17-18,22,25,27-28,32H,4-5,8-12H2,(H,23,29)(H,24,26)(H,30,31)/t14-,15-,17-,18+,21-/m1/s1
SMILES:
C1C(C(C(C(O1)(CNCCCCC(C(=O)O)NC(=O)CNC(=O)C2=CC=CC=C2)O)O)O)O
Molecular Formula:
C21H31N3O9
Molecular Weight:
469.5 g/mol
N(epsilon)-(1-deoxyfructos-1-yl)hippuryllysine
CAS No.: 139950-87-1
Main Products
VCID: VC0153952
Molecular Formula: C21H31N3O9
Molecular Weight: 469.5 g/mol
| CAS No. | 139950-87-1 |
|---|---|
| Product Name | N(epsilon)-(1-deoxyfructos-1-yl)hippuryllysine |
| Molecular Formula | C21H31N3O9 |
| Molecular Weight | 469.5 g/mol |
| IUPAC Name | (2R)-2-[(2-benzamidoacetyl)amino]-6-[[(2R,3S,4R,5R)-2,3,4,5-tetrahydroxyoxan-2-yl]methylamino]hexanoic acid |
| Standard InChI | InChI=1S/C21H31N3O9/c25-15-11-33-21(32,18(28)17(15)27)12-22-9-5-4-8-14(20(30)31)24-16(26)10-23-19(29)13-6-2-1-3-7-13/h1-3,6-7,14-15,17-18,22,25,27-28,32H,4-5,8-12H2,(H,23,29)(H,24,26)(H,30,31)/t14-,15-,17-,18+,21-/m1/s1 |
| Standard InChIKey | DJDWCZDCENIWRI-WEAZEUSYSA-N |
| Isomeric SMILES | C1[C@H]([C@H]([C@@H]([C@](O1)(CNCCCC[C@H](C(=O)O)NC(=O)CNC(=O)C2=CC=CC=C2)O)O)O)O |
| SMILES | C1C(C(C(C(O1)(CNCCCCC(C(=O)O)NC(=O)CNC(=O)C2=CC=CC=C2)O)O)O)O |
| Canonical SMILES | C1C(C(C(C(O1)(CNCCCCC(C(=O)O)NC(=O)CNC(=O)C2=CC=CC=C2)O)O)O)O |
| Synonyms | N(epsilon)-(1-deoxyfructos-1-yl)hippuryllysine N(epsilon)-1-deoxy-D-fructos-1-yl-hippuryl-lysine NDFHL |
| PubChem Compound | 197420 |
| Last Modified | Nov 11 2021 |
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